N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
BenchChem offers high-quality N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Central Nervous System Activity
Research on similar compounds within the 5-oxo-1,4,5,6,7,8-hexahydrocinnolines family has explored their potential for central nervous system (CNS) activity. Studies have identified derivatives with sedative, anticonvulsant, and antidepressant properties, albeit with a narrow safety margin limiting further development. These findings suggest a pathway for investigating related compounds for CNS applications, underscoring the importance of chemical structure in defining pharmacological profiles (Nagarajan, David, & Shah, 1976).
Antimicrobial Activity
A series of cycloalkylthiophene-Schiff bases and their metal complexes have demonstrated significant antimicrobial efficacy against various pathogenic bacterial and fungal strains. This research underscores the potential of thiophene-containing compounds in developing new antimicrobial agents, highlighting the structural diversity that can influence biological activity (Altundas, Sarı, Çolak, & Öğütcü, 2010).
Antiallergy Agents
Investigations into N-(4-substituted-thiazolyl)oxamic acid derivatives have unveiled a new series of potent, orally active antiallergy agents. These compounds were found to be significantly more potent than disodium cromoglycate in rat PCA models, suggesting the therapeutic potential of related chemical entities in managing allergy-related conditions (Hargrave, Hess, & Oliver, 1983).
Antitumor and Immunomodulating Activity
The metabolism and transport of oxazaphosphorines, including cyclophosphamide and ifosfamide, represent crucial areas of research due to their antitumor and immunomodulating activities. New derivatives aim to enhance selectivity and response while reducing toxicity, offering insights into the design and application of novel therapeutic agents (Zhang, Tian, Chan, Li, Zhou, Duan, & Zhu, 2005).
properties
IUPAC Name |
N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c22-16-11-12-10-13(5-6-14(12)20-21-16)19-17(23)18(7-1-2-8-18)15-4-3-9-24-15/h3-4,9,11,13H,1-2,5-8,10H2,(H,19,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDDJJALVHAHEFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)NC3CCC4=NNC(=O)C=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.